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Compound of Interest

Compound Name: 2,6-Difluoro-4-hydrazinylpyridine

Cat. No.: B1340244

Technical Guide: 2,6-Difluoro-4-
hydrazinylpyridine

CAS Number: 837364-94-0

This technical guide provides a comprehensive overview of 2,6-Difluoro-4-
hydrazinylpyridine, a key intermediate in medicinal chemistry and drug development. It
covers its chemical properties, a plausible synthesis protocol, safety information, and its
application in the context of targeted cancer therapy research.

Core Properties and Safety Information

2,6-Difluoro-4-hydrazinylpyridine is a fluorinated pyridine derivative containing a reactive
hydrazine functional group. This combination of a difluoropyridine core and a hydrazine moiety
makes it a valuable building block for synthesizing more complex heterocyclic compounds.

Chemical and Physical Properties

Quantitative data for 2,6-Difluoro-4-hydrazinylpyridine is not widely available in peer-
reviewed literature. The data presented below is compiled from chemical supplier databases.[1]
[2][3] Specific physical properties like melting and boiling points have not been definitively
published; for context, data for related compounds are provided.
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Source (for related

Property Value
compounds)
CAS Number 837364-94-0 N/A
Molecular Formula CsHsF2Ns N/A
Molecular Weight 145.11 g/mol [3]
Appearance Not specified (likely solid) N/A
) ) ) 2-hydrazinopyridine: 41-44
Melting Point Not available
°C[4]
Boiling Point Not available 2,6-Difluoropyridine: 124.5 °C
Solubility Not available N/A
SMILES NNclcc(F)nc(F)cl [3]

Safety and Handling

This compound is classified as hazardous.[3] Standard laboratory precautions, including the

use of personal protective equipment (gloves, safety glasses, lab coat), should be strictly

followed. Handling should occur in a well-ventilated area or a fume hood.

Hazard Statement Description

H302 Harmful if swallowed

H315 Causes skin irritation

H319 Causes serious eye irritation
H332 Harmful if inhaled

H335 May cause respiratory irritation

Storage: Keep in a dark place, under an inert atmosphere. Store in a freezer at temperatures

below -20°C.[3]
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Synthesis and Reactions

The primary route for synthesizing hydrazinylpyridines is through the nucleophilic aromatic
substitution (SNAr) of a corresponding halogenated pyridine with hydrazine hydrate.[5] For 2,6-
Difluoro-4-hydrazinylpyridine, the most logical precursor is 2,4,6-trifluoropyridine, where the
fluorine atom at the 4-position is the most susceptible to nucleophilic attack.

Experimental Protocol (Plausible Method)

While a specific, detailed protocol for the synthesis of 2,6-Difluoro-4-hydrazinylpyridine is not
available in the cited literature, the following procedure is based on established methods for
similar reactions with polyfluorinated pyridines. This protocol should be considered a
representative example.

Reaction: Synthesis of 2,6-Difluoro-4-hydrazinylpyridine via Nucleophilic Aromatic
Substitution.

Materials:

2,4,6-Trifluoropyridine

Hydrazine hydrate (e.g., 80% in water)

Ethanol or a similar polar solvent

Sodium bicarbonate or other suitable base (for work-up)

Ethyl acetate (for extraction)

Anhydrous sodium sulfate (for drying)

Procedure:

 In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve
2,4,6-trifluoropyridine (1.0 eq.) in ethanol.

e Slowly add hydrazine hydrate (1.1-1.5 eq.) to the solution at room temperature with stirring.
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» Heat the reaction mixture to reflux and monitor the reaction progress using Thin Layer
Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

» Upon completion, cool the mixture to room temperature and remove the solvent under
reduced pressure.

o Redissolve the residue in ethyl acetate and wash with a saturated aqueous solution of
sodium bicarbonate, followed by brine.

» Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure to yield the crude product.

 Purify the product via column chromatography on silica gel or recrystallization to obtain pure
2,6-Difluoro-4-hydrazinylpyridine.

Synthesis Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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